2-Amino-7-fluoro-3-methylquinoline
Overview
Description
2-Amino-7-fluoro-3-methylquinoline is a biochemical used for proteomics research . It has a molecular formula of C10H9FN2 and a molecular weight of 176.19 .
Molecular Structure Analysis
The molecular structure of 2-Amino-7-fluoro-3-methylquinoline consists of a benzene ring fused with a pyridine moiety . The SMILES string representation isNC1=NC2=CC(F)=CC=C2C=C1C . Physical And Chemical Properties Analysis
2-Amino-7-fluoro-3-methylquinoline is a solid compound . Its molecular weight is 176.19 . More specific physical and chemical properties are not provided in the search results.Scientific Research Applications
Drug Discovery
Quinoline, which “2-Amino-7-fluoro-3-methylquinoline” is a derivative of, is a vital scaffold for leads in drug discovery . It plays a major role in the field of medicinal chemistry . Therefore, “2-Amino-7-fluoro-3-methylquinoline” could potentially be used in the discovery of new drugs.
Synthetic Organic Chemistry
Quinoline has versatile applications in the fields of industrial and synthetic organic chemistry . As a derivative of quinoline, “2-Amino-7-fluoro-3-methylquinoline” could also be used in these fields.
Biological and Pharmaceutical Activities
Quinoline and its derivatives have potential biological and pharmaceutical activities . “2-Amino-7-fluoro-3-methylquinoline” could potentially be used in research related to these activities.
Industrial Applications
Quinoline is an essential segment of both natural and synthetic compounds . “2-Amino-7-fluoro-3-methylquinoline”, being a derivative of quinoline, could have various industrial applications.
Fluorescent Chemosensors
Quinoline derivatives have been used in the development of fluorescent chemosensors . “2-Amino-7-fluoro-3-methylquinoline” could potentially be used in the development of such sensors.
Synthesis of Fluoroquinolines
Quinoline derivatives have been used in the synthesis of fluoroquinolines . “2-Amino-7-fluoro-3-methylquinoline” could potentially be used in the synthesis of other fluoroquinolines.
Safety and Hazards
Future Directions
While specific future directions for 2-Amino-7-fluoro-3-methylquinoline are not mentioned in the search results, quinoline and its derivatives have versatile applications in the fields of industrial and synthetic organic chemistry . They play a major role in medicinal chemistry and drug discovery , suggesting potential future research directions in these areas.
properties
IUPAC Name |
7-fluoro-3-methylquinolin-2-amine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H9FN2/c1-6-4-7-2-3-8(11)5-9(7)13-10(6)12/h2-5H,1H3,(H2,12,13) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IOZNKRVVQIJHSD-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC2=C(C=C(C=C2)F)N=C1N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H9FN2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30588907 |
Source
|
| Record name | 7-Fluoro-3-methylquinolin-2-amine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30588907 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
176.19 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Amino-7-fluoro-3-methylquinoline | |
CAS RN |
203506-29-0 |
Source
|
| Record name | 7-Fluoro-3-methyl-2-quinolinamine | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=203506-29-0 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 7-Fluoro-3-methylquinolin-2-amine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30588907 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![Benzo[b]thiophen-2-ylmethanamine hydrochloride](/img/structure/B1284990.png)
![2-[4-bromo-5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]propanoic acid](/img/structure/B1284996.png)
![3-Bromopyrazolo[1,5-a]pyrimidine-2-carboxylic acid](/img/structure/B1285002.png)
![1-[Amino-(4-chloro-phenyl)-methyl]-naphthalen-2-ol](/img/structure/B1285012.png)
